Cas no 98267-21-1 (4(1H)-Quinolinone,7-hydroxy-8-methoxy-)

• Product Name: 4(1H)-Quinolinone,7-hydroxy-8-methoxy-
• CAS No: 98267-21-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 814633
• PubChem ID: 5487041
• Update Time: 2025-04-19

4(1H)-Quinolinone,7-hydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone,7-hydroxy-8-methoxy-
• 7-hydroxy-8-methoxy-1H-quinolin-4-one
• hymoquinolone
• 4,7-dihydroxy-8-methoxyquinoline
• 98267-21-1
• DTXSID00243536
• 4(1H)-Quinolinone, 7-hydroxy-8-methoxy-
• 7-Hydroxy-8-methoxy-4(1H)-quinolone

• Inchi： 1S/C10H9NO3/c1-14-10-8(13)3-2-6-7(12)4-5-11-9(6)10/h2-5,13H,1H3,(H,11,12)
• InChI Key： YPZORVWQFGHPCU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C(C=CNC=21)=O)O

Computed Properties

• Exact Mass: 191.058243
• Monoisotopic Mass: 191.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 19
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.322
• Boiling Point: 389.7°Cat760mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones